2-[1-(cyclohexylmethyl)-3-oxo-2-piperazinyl]-N-(4-methoxybenzyl)acetamide

• IUPAC Name: 2-[1-(cyclohexylmethyl)-3-oxopiperazin-2-yl]-N-[(4-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C21H31N3O3/c1-27-18-9-7-16(8-10-18)14-23-20(25)13-19-21(26)22-11-12-24(19)15-17-5-3-2-4-6-17/h7-10,17,19H,2-6,11-15H2,1H3,(H,22,26)(H,23,25)
• InChI Key: LNILYTMCCZCYDZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)CC2C(=O)NCCN2CC3CCCCC3
• Molecular Formula: C21H31N3O3
• Molecular Weight: 373.5 g/mol

Description

2-[1-(cyclohexylmethyl)-3-oxo-2-piperazinyl]-N-(4-methoxybenzyl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. This compound is also known as CX-5461 and has been extensively studied for its potential use in cancer treatment.

Mechanism of Action

The mechanism of action of CX-5461 involves the inhibition of RNA polymerase I, which is responsible for the production of ribosomal RNA. This results in the disruption of ribosome biogenesis, leading to the selective death of cancer cells.
Biochemical and Physiological Effects:
CX-5461 has been found to have a selective cytotoxic effect on cancer cells. It has also been found to induce DNA damage and activate the p53 pathway, leading to the induction of apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

CX-5461 has several advantages for lab experiments, including its selective cytotoxic effect on cancer cells and its ability to induce DNA damage and activate the p53 pathway. However, it also has some limitations, including its potential toxicity and the need for further research to determine its optimal dosage and administration.

Future Directions

There are several future directions for the research on CX-5461. One potential direction is the development of new formulations and delivery methods to improve its efficacy and reduce its toxicity. Another potential direction is the investigation of its potential use in combination with other cancer treatments to enhance its therapeutic effect. Additionally, further research is needed to determine its potential use in the treatment of other diseases beyond cancer.

Synthesis Methods

The synthesis of CX-5461 involves the reaction of 4-methoxybenzylamine with 1-cyclohexylmethyl-3-(2-chloroethyl)-1,3-dihydro-2H-benzimidazol-2-one. The resulting product is then treated with acetic anhydride to obtain CX-5461.

Scientific Research Applications

CX-5461 has been extensively studied for its potential use in cancer treatment. It has been found to selectively inhibit RNA polymerase I, which is responsible for the production of ribosomal RNA. This results in the disruption of ribosome biogenesis, leading to the selective death of cancer cells.